1-Benzoyl-3-cyclopropylmethyl-thiourea

• Molecular Formula: C12H14N2OS
• Molecular Weight: 234.32 g/mol
• IUPAC Name: N-(cyclopropylmethylcarbamothioyl)benzamide
• InChI: InChI=1S/C12H14N2OS/c15-11(10-4-2-1-3-5-10)14-12(16)13-8-9-6-7-9/h1-5,9H,6-8H2,(H2,13,14,15,16)
• InChI Key: XPDUGFYOBAABJR-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CNC(=S)NC(=O)C2=CC=CC=C2

Description

1-Benzoyl-3-cyclopropylmethyl-thiourea is a useful research compound. Its molecular formula is C12H14N2OS and its molecular weight is 234.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Benzoyl-3-cyclopropylmethyl-thiourea suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Benzoyl-3-cyclopropylmethyl-thiourea including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Add benzoyl isothiocyanate (500 g, 3.06 mol) to chloroform (5 L) and cool to <5° C. Add a solution of cyclopropylmethylamine (230 g, 3.22 mol) in chloroform (500 mL) with vigorous stirring maintaining a temperature below 20° C. Remove the ice-water bath, and stir the mixture at room temperature overnight. Concentrate the mixture in vacuo to obtain the desired intermediate as a white solid (720 g, 100%). MS (APCI) m/z: 235 (M+H)+.